N-(2,6-dimethylphenyl)-2-(4-methylphenoxy)butanamide

• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4 g/mol
• IUPAC Name: N-(2,6-dimethylphenyl)-2-(4-methylphenoxy)butanamide
• InChI: InChI=1S/C19H23NO2/c1-5-17(22-16-11-9-13(2)10-12-16)19(21)20-18-14(3)7-6-8-15(18)4/h6-12,17H,5H2,1-4H3,(H,20,21)
• InChI Key: DJGGDIUBMOMMHH-UHFFFAOYSA-N
• SMILES: CCC(C(=O)NC1=C(C=CC=C1C)C)OC2=CC=C(C=C2)C

Description

N-(2,6-dimethylphenyl)-2-(4-methylphenoxy)butanamide, also known as DMPEB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(2,6-dimethylphenyl)-2-(4-methylphenoxy)butanamide is not fully understood, but it is believed to act through multiple pathways. In cancer research, N-(2,6-dimethylphenyl)-2-(4-methylphenoxy)butanamide induces apoptosis by activating caspase-3 and downregulating anti-apoptotic proteins. It also inhibits tumor angiogenesis by suppressing the expression of vascular endothelial growth factor (VEGF) and its receptor (VEGFR). In inflammation research, N-(2,6-dimethylphenyl)-2-(4-methylphenoxy)butanamide reduces inflammation by inhibiting the NF-κB signaling pathway and the expression of pro-inflammatory cytokines. In neurodegenerative disorder research, N-(2,6-dimethylphenyl)-2-(4-methylphenoxy)butanamide has been shown to reduce oxidative stress and inflammation by activating the Nrf2/ARE signaling pathway and inhibiting the NF-κB signaling pathway.
Biochemical and Physiological Effects:
N-(2,6-dimethylphenyl)-2-(4-methylphenoxy)butanamide has been shown to have various biochemical and physiological effects in preclinical studies. In cancer research, N-(2,6-dimethylphenyl)-2-(4-methylphenoxy)butanamide inhibits tumor growth and metastasis, induces apoptosis, and suppresses tumor angiogenesis. In inflammation research, N-(2,6-dimethylphenyl)-2-(4-methylphenoxy)butanamide reduces inflammation and oxidative stress, and improves tissue damage and function. In neurodegenerative disorder research, N-(2,6-dimethylphenyl)-2-(4-methylphenoxy)butanamide has neuroprotective effects, improves cognitive function, and reduces neuroinflammation.

Advantages and Limitations for Lab Experiments

N-(2,6-dimethylphenyl)-2-(4-methylphenoxy)butanamide has several advantages for lab experiments, including its stability, solubility, and low toxicity. However, its limitations include its limited availability, high cost, and lack of clinical data.

Future Directions

There are several future directions for N-(2,6-dimethylphenyl)-2-(4-methylphenoxy)butanamide research, including:
1. Clinical trials to evaluate its safety and efficacy in humans for various diseases.
2. Optimization of its synthesis method to improve its yield and reduce its cost.
3. Identification of its target proteins and pathways to better understand its mechanism of action.
4. Development of N-(2,6-dimethylphenyl)-2-(4-methylphenoxy)butanamide derivatives with improved bioavailability and selectivity.
5. Investigation of its potential applications in other diseases, such as autoimmune disorders and metabolic diseases.
Conclusion:
N-(2,6-dimethylphenyl)-2-(4-methylphenoxy)butanamide is a promising chemical compound that has potential therapeutic applications in various diseases. Its mechanism of action and biochemical and physiological effects have been extensively studied in preclinical research. However, further research is needed to fully understand its therapeutic potential and develop it into a clinical drug.

Synthesis Methods

N-(2,6-dimethylphenyl)-2-(4-methylphenoxy)butanamide can be synthesized through a multi-step process that involves the reaction of 2,6-dimethylphenylamine with 4-methylphenoxyacetic acid, followed by the addition of butanoyl chloride. The resulting product is then purified through recrystallization and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N-(2,6-dimethylphenyl)-2-(4-methylphenoxy)butanamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, N-(2,6-dimethylphenyl)-2-(4-methylphenoxy)butanamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and suppressing tumor angiogenesis. In inflammation research, N-(2,6-dimethylphenyl)-2-(4-methylphenoxy)butanamide has been found to reduce inflammation by inhibiting the expression of pro-inflammatory cytokines. In neurodegenerative disorder research, N-(2,6-dimethylphenyl)-2-(4-methylphenoxy)butanamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.